Cas no 2098054-83-0 (6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098054-83-0
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 5044735
• Update Time: 2025-05-24

6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole
• 6-pyridin-2-yl-5H-imidazo[1,2-b]pyrazole
• 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C10H8N4/c1-2-4-11-8(3-1)9-7-10-12-5-6-14(10)13-9/h1-7,13H
• InChI Key： BJWKDHQSWNSACU-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=C(C1C=CC=CN=1)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: 1.3
• Topological Polar Surface Area: 46

Additional information on 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole

6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole: A Comprehensive Overview

The compound CAS No. 2098054-83-0, also known as 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of imidazo[1,2-b]pyrazoles, which are known for their unique structural features and versatile applications. The presence of a pyridine ring at the 6-position of the imidazo[1,2-b]pyrazole core introduces additional electronic and steric properties, making this compound particularly interesting for researchers in drug discovery and materials science.

Recent studies have highlighted the importance of 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole in the development of novel therapeutic agents. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed in the development of new drugs for chronic inflammatory conditions.

The synthesis of CAS No. 2098054-83-0 involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyrazole core. This is followed by the introduction of the pyridine substituent at the 6-position through a series of coupling reactions. The optimization of these reactions has been a focus of recent studies, with researchers exploring various catalysts and reaction conditions to improve yield and purity. These advancements have significantly enhanced the feasibility of large-scale production of this compound.

In terms of applications, 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole has shown potential in both medicinal chemistry and materials science. In medicinal chemistry, its ability to modulate key biological pathways makes it a valuable tool in drug design. For example, studies have demonstrated its efficacy as a kinase inhibitor, which could be instrumental in developing treatments for cancer and other diseases characterized by abnormal kinase activity.

Beyond its medicinal applications, this compound has also been explored for its potential in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Recent research has focused on understanding its electronic properties and how they can be tailored for specific applications.

The structural versatility of CAS No. 2098054-83-0 has also made it a valuable substrate for further chemical modifications. By introducing additional substituents at various positions on the molecule, researchers can fine-tune its properties to suit specific needs. This approach has been particularly useful in drug discovery, where subtle structural changes can lead to significant improvements in efficacy and selectivity.

In conclusion, 6-(Pyridin-2-yl)-1H-imidazo[1,2-b]pyrazole represents a compelling example of how heterocyclic compounds can contribute to advancements in both chemistry and medicine. With ongoing research focusing on its synthesis, properties, and applications, this compound is poised to play an increasingly important role in future scientific endeavors.